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Magnum-PSI: A Comparative Benchmark in
High-Flux Plasma Generation

For researchers, scientists, and drug development professionals navigating the complex
landscape of plasma-material interaction, the choice of a plasma generator is paramount. This
guide provides a comprehensive performance benchmark of the Magnum-PSI linear plasma
generator against other leading alternatives, supported by experimental data and detailed
methodologies.

Magnum-PSI (MAgnetized plasma Generator and NUMerical modeling for Plasma Surface
Interactions) stands as a unique facility capable of producing plasma conditions relevant to the
demanding environment of the ITER divertor.[1][2] This guide will delve into a quantitative
comparison of Magnum-PSI with its forerunner, Pilot-PSI, and other significant linear plasma
devices such as PSI-2, JULE-PSI, Proto-PISCES, and NAGDIS-II.

Performance Benchmark: A Quantitative
Comparison

The performance of a plasma generator is primarily characterized by its ability to generate
high-density, high-temperature plasmas, delivering high particle and heat fluxes to a target
material. The following table summarizes the key performance parameters of Magnum-PSI
and its counterparts.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12768669?utm_src=pdf-interest
https://www.benchchem.com/product/b12768669?utm_src=pdf-body
https://www.benchchem.com/product/b12768669?utm_src=pdf-body
https://www.differ.nl/facilities/magnum-psi
https://research.tue.nl/en/publications/the-linear-plasma-generator-magnum-psi/
https://www.benchchem.com/product/b12768669?utm_src=pdf-body
https://www.benchchem.com/product/b12768669?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12768669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Paramete Magnum- ) Proto-
Pilot-PSI PSI-2 JULE-PSI NAGDIS-II
r PSI PISCES
Electron
) 1019 - 102 ~(0.1-10) 107 -10%° Modeled ~5x 1018 1018 - 101
Density
m~3[1] X 1020 m3 m-3 on PSI-2 m=3 m=3
(n_e)
Electron
0.1-10 Modeled
Temperatur 1-5eV 3-20eV 5-20eV 1-10eV
eV[1] on PSI-2
e(T_e)
-~ 1023 -
Particle 10% - 10% e 102t - 102 Modeled ~ 102 ~ 102
Flux (F_p) m=—2s~1[1] m=—2s—1 on PSI-2 m~—2g—1 m~—2s~1
m=2s-1
Heat Flux >10 Upto~4 Modeled
- ~1MW/m2 -
(q_h) MW/m2[1] MW/mz on PSI-2
Magnetic Upto 2.5 Upto 1.6 Modeled
] ~01T ~02T ~01T
Field (B) T[1] T[3] on PSI-2

Experimental Protocols: Methodologies for Key
Measurements

The data presented in this guide is primarily derived from two key diagnostic techniques:
Thomson Scattering and Langmuir Probes. These methods are fundamental to characterizing
the plasma conditions in linear devices.

Thomson Scattering

Thomson scattering is a non-invasive diagnostic technique used to measure electron
temperature and density with high spatial and temporal resolution. The fundamental principle
involves scattering a high-power laser beam off the electrons in the plasma. The scattered light
is Doppler-shifted due to the thermal motion of the electrons. By analyzing the spectral
broadening of the scattered light, the electron temperature can be determined. The total
intensity of the scattered light is proportional to the electron density.

Experimental Procedure:
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» Ahigh-energy pulsed laser (e.g., Nd:YAG) is directed into the plasma volume.

e The scattered light is collected at a specific angle (typically 90°) to the incident laser beam.
o The collected light is passed through a spectrometer to resolve its spectral distribution.

» A sensitive detector, such as an intensified CCD (iCCD) camera, records the spectrum.

e The electron temperature is derived from the Gaussian width of the measured spectrum.

e The electron density is determined by calibrating the scattered signal intensity against a
known scattering source, such as Rayleigh scattering from a neutral gas of known pressure.

[4]

Langmuir Probes

A Langmuir probe is an electrode inserted into the plasma to measure various plasma
parameters, including electron temperature, electron density, floating potential, and plasma
potential. By applying a sweeping voltage to the probe and measuring the collected current, an
I-V (current-voltage) characteristic curve is obtained.

Experimental Procedure:
o A small metallic electrode (the probe) is inserted into the plasma.

o Avariable voltage is applied to the probe with respect to a reference electrode (often the
vacuum vessel wall).

e The current collected by the probe is measured as the voltage is swept over a range.

e The resulting I-V curve is analyzed. The electron temperature can be derived from the slope
of the electron retarding region of the curve.

» The electron density is calculated from the ion saturation current, which is the relatively
constant current collected at highly negative probe voltages.[5][6]
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Visualizing the Comparison and Experimental
Workflow

To better understand the logical flow of comparing these plasma generators and the typical
experimental process, the following diagrams are provided.
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Caption: Logical flow of plasma generator comparison.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benchmarking the performance of Magnum-PSI with
other plasma generators.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12768669#benchmarking-the-performance-of-
magnum-psi-with-other-plasma-generators]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://research.tue.nl/en/publications/the-linear-plasma-generator-magnum-psi/
https://www.differ.nl/news/work-starts-on-pilotpsi-upgrade
https://www.differ.nl/news/work-starts-on-pilotpsi-upgrade
https://www.sbfisica.org.br/bjp/files/v26_755.pdf
https://en.wikipedia.org/wiki/Langmuir_probe
http://groups.ist.utl.pt/wwwelab/wiki/index.php?title=Langmuir_Probe
https://www.benchchem.com/product/b12768669#benchmarking-the-performance-of-magnum-psi-with-other-plasma-generators
https://www.benchchem.com/product/b12768669#benchmarking-the-performance-of-magnum-psi-with-other-plasma-generators
https://www.benchchem.com/product/b12768669#benchmarking-the-performance-of-magnum-psi-with-other-plasma-generators
https://www.benchchem.com/product/b12768669#benchmarking-the-performance-of-magnum-psi-with-other-plasma-generators
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12768669?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12768669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

